Cas no 231953-31-4 (1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene)
231953-31-4 structure
Product Name:1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
CAS No:231953-31-4
MF:C8H5Br2F3
MW:317.928511381149
CID:1029257
PubChem ID:2736802
Update Time:2025-04-20
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
- CS-0449977
- Benzene, 1,3-dibromo-2-methyl-5-(trifluoromethyl)-
- SCHEMBL12535480
- DTXSID50371616
- PYNWLQMFGMGAHM-UHFFFAOYSA-N
- 2,6-Dibromo-4-(trifluoromethyl)toluene
- MFCD01631686
- 231953-31-4
-
- MDL: MFCD01631686
- Inchi: 1S/C8H5Br2F3/c1-4-6(9)2-5(3-7(4)10)8(11,12)13/h2-3H,1H3
- InChI Key: PYNWLQMFGMGAHM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)(F)F)C=C(C=1C)Br
Computed Properties
- Exact Mass: 317.86896g/mol
- Monoisotopic Mass: 315.87101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089619-1g |
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene |
231953-31-4 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Crysdot LLC | CD12093555-5g |
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene |
231953-31-4 | 95+% | 5g |
$823 | 2024-07-24 |
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
231953-31-4 (1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene) Related Products
- 392-83-6(2-Bromobenzotrifluoride)
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- 118527-30-3(2-Bromo-1,3-bis(trifluoromethyl)benzene)
- 7657-09-2(2,5-Dibromobenzotrifluoride)
- 327-75-3(1-Bromo-2,4-bis(trifluoromethyl)benzene)
- 7617-93-8(2-bromo-1,4-bis(trifluoromethyl)benzene)
- 66417-30-9(2-Bromo-1-methyl-4-(trifluoromethyl)benzene)
- 231285-88-4(1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene)
- 929000-62-4(1-Bromo-2-methyl-4-(trifluoromethyl)benzene)
- 121793-12-2(2-Bromo-4-methyl-1-(trifluoromethyl)benzene)
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